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Compound of Interest

Compound Name: 2,3,4-Trichloroanisole

Cat. No.: B044127 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,3,4-Trichloroanisole

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, analytical methods, and biological interactions of 2,3,4-trichloroanisole.

This document is intended for researchers, scientists, and professionals in drug development

and related fields.

Chemical and Physical Properties
2,3,4-Trichloroanisole (TCA) is a chlorinated aromatic organic compound.[1] It is a derivative

of anisole with three chlorine atoms substituted on the benzene ring.[1] It is known for its potent

musty and moldy odor, which is a significant concern in the food and beverage industry,

particularly as a cause of "cork taint" in wine.[1] This compound is persistent in the environment

due to its stability.[1]

Table 1: Physical and Chemical Properties of 2,3,4-Trichloroanisole
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Property Value Source

Molecular Formula C₇H₅Cl₃O [1][2][3][4]

Molecular Weight 211.47 g/mol [1][2][3][4]

Appearance
Colorless to pale yellow liquid

or white crystalline solid
[1][2]

Melting Point 60-62 °C [2]

69.00 °C [5]

Boiling Point 261.60 °C (estimated) [5]

Vapor Pressure 0.023 mmHg @ 25 °C [5]

Water Solubility
10.8 mg/L @ 25 °C

(experimental)
[5]

24.42 mg/L @ 25 °C

(estimated)
[5]

logP (o/w) 3.740 [5]

CAS Number 54135-80-7 [1][3][4][5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and quantification of 2,3,4-trichloroanisole.

Table 2: Spectroscopic Information for 2,3,4-Trichloroanisole
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Spectroscopic Method Data Source

Mass Spectrometry

Key mass-to-charge ratios

(m/z) are used for identification

in GC/MS analysis.

[6]

¹H NMR

Spectra available from

databases such as

NMRShiftDB.

[3]

Kovats Retention Index

Standard non-polar: 1463,

1465, 1469, 1476, 1480.6,

1484, 1488, 1494, 1501

[3]

Standard polar: 2176, 2182,

2183, 2202, 2204, 2212, 2225
[3]

Synthesis
The synthesis of 2,3,4-trichloroanisole can be achieved through the methylation of the

corresponding chlorophenol. One documented synthetic route involves the reaction of 1,2,3,4-

tetrachlorobenzene with sodium methoxide and iodomethane.[7] The formation of

chloroanisoles in the environment often occurs through the microbial O-methylation of

chlorophenols.[8][9] Fungi and bacteria can convert chlorophenols, which have been used as

biocides, into their corresponding chloroanisoles.[9]

Experimental Protocols for Analysis
The detection of trichloroanisoles at very low concentrations is critical, especially in the food

and beverage industry. Several sensitive analytical methods have been developed.

Headspace Solid-Phase Microextraction (HS-SPME)
coupled with Gas Chromatography-Mass Spectrometry
(GC/MS)
This is a common and robust method for the determination of volatile and semi-volatile

compounds in various matrices, including wine and water.
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Methodology:

Sample Preparation: A sample (e.g., 10 mL of wine) is placed in a headspace vial. To

enhance the extraction efficiency, a salt such as sodium chloride is often added.[10]

Extraction: A conditioned SPME fiber (e.g., DVB/Carboxen/PDMS) is exposed to the

headspace above the sample for a defined period (e.g., 30 minutes) at a specific

temperature (e.g., room temperature or slightly elevated).[10][11] The analytes partition from

the sample matrix into the headspace and then adsorb onto the fiber coating.

Desorption and Analysis: The SPME fiber is then retracted and inserted into the hot inlet of a

gas chromatograph, where the adsorbed analytes are thermally desorbed. The analytes are

then separated on a GC column and detected by a mass spectrometer.[10] Quantification is

often performed using an internal standard, such as a deuterated analog (e.g., 2,4,6-

trichloroanisole-d5).[6]

Sample Preparation HS-SPME GC/MS Analysis

Wine/Water Sample Add to Headspace Vial Add NaCl Expose SPME Fiber to Headspace Analytes Adsorb to Fiber Thermal Desorption in GC Inlet Separation on GC Column Detection by Mass Spectrometer dataData Acquisition & Analysis

Click to download full resolution via product page

Caption: General workflow for the analysis of trichloroanisoles using HS-SPME-GC/MS.

Cyclic Voltammetry
Cyclic voltammetry offers a portable and rapid electrochemical method for the detection of

2,4,6-trichloroanisole, which can be adapted for other isomers.

Methodology:

Electrochemical Cell: A three-electrode system is used, typically with a working electrode

(e.g., silver), a counter electrode (e.g., platinum), and a reference electrode (e.g., Ag/AgCl).

[12]
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Solvent System: The analysis is performed in a suitable solvent mixture, such as

acetonitrile/water or methanol/water, containing a supporting electrolyte.[12]

Measurement: A potential is swept between two values, and the resulting current is

measured. The electrochemical reduction of the trichloroanisole produces a characteristic

peak in the voltammogram.

Quantification: A linear relationship can be established between the peak current and the

concentration of the trichloroanisole, allowing for quantification with detection limits in the low

ng/L range.[12]

Sensory Properties and Biological Interactions
2,3,4-Trichloroanisole is characterized by a potent musty, moldy odor.[1] While detailed

mechanistic studies are more abundant for the 2,4,6-isomer, the shared structural features

suggest similar biological interactions.

It has been shown that 2,4,6-trichloroanisole does not evoke a direct odorant response but

instead acts as a potent suppressor of olfactory signal transduction.[13][14] This suppression

occurs through the inhibition of cyclic nucleotide-gated (CNG) channels in olfactory receptor

neurons, even at extremely low, attomolar concentrations.[13][14] This suggests that the "off-

flavor" perceived from chloroanisoles may be a result of the suppression of other aromas,

leading to a muted or distorted sensory experience, in addition to its own musty character.[13]

The potency of this suppression is correlated with the lipophilicity of the molecule.[14]

Olfactory Signaling Pathway and Inhibition by
Chloroanisoles
The general mechanism of olfactory signal transduction involves the binding of an odorant

molecule to a G-protein coupled receptor (GPCR) on the surface of an olfactory receptor

neuron. This initiates a signaling cascade that leads to the opening of ion channels and the

generation of an action potential.
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Caption: Olfactory signaling pathway and the inhibitory action of trichloroanisole on the CNG

channel.

Safety Information
Detailed safety information for 2,3,4-trichloroanisole is not readily available. However, data for

the closely related isomer, 2,4,6-trichloroanisole, provides guidance on handling.
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GHS Hazard Statements: For 2,4,6-trichloroanisole, the GHS classifications include Acute

Toxicity, Oral (Category 4), and Eye Irritation (Category 2A).[15] It may also cause long-

lasting harmful effects to aquatic life.[3][15]

Precautionary Statements: Standard precautions for handling chemical substances should

be followed. This includes washing hands thoroughly after handling, avoiding eating,

drinking, or smoking in the work area, and wearing appropriate personal protective

equipment (PPE) such as gloves and eye protection.[15][16] Avoid release to the

environment.[15][16]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[15][16] If

swallowed, rinse the mouth and call a poison center or doctor if you feel unwell.[15][16]

This guide summarizes the key technical information regarding 2,3,4-trichloroanisole. The

provided data on its chemical properties, analytical methods, and biological activity is intended

to support further research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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